Cas no 1431983-73-1 ([1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol)

• Product Name: [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol
• CAS No: 1431983-73-1
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 6090314
• PubChem ID: 105492027
• Update Time: 2025-06-14

[1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol
• EN300-6744064
• JTRNRSUECFCCME-UHFFFAOYSA-N
• 1431983-73-1

• Inchi： 1S/C11H11ClF2O/c12-9-3-1-8(2-4-9)10(7-15)5-11(13,14)6-10/h1-4,15H,5-7H2
• InChI Key： JTRNRSUECFCCME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(CO)CC(C1)(F)F

Computed Properties

• Exact Mass: 232.0466490g/mol
• Monoisotopic Mass: 232.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol

Recent Advances in the Study of [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol (CAS: 1431983-73-1)

The compound [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol (CAS: 1431983-73-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclobutyl core, combined with the difluoromethyl and chlorophenyl substituents, provides a rigid yet flexible scaffold that can be further modified to enhance pharmacological properties. Researchers have successfully utilized this compound in the development of small-molecule inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders.

One of the most notable advancements involves the optimization of synthetic routes to produce [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol with high yield and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly reduces the number of steps required for synthesis while maintaining excellent stereochemical control. This breakthrough not only improves the scalability of production but also opens new avenues for structural diversification.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects against specific protein kinases involved in cell proliferation. Molecular docking simulations suggest that the difluorocyclobutyl moiety plays a crucial role in binding to the ATP pocket of these kinases, while the chlorophenyl group contributes to hydrophobic interactions. These findings have spurred further investigation into the compound's potential as a lead structure for anticancer drug development.

Additionally, recent pharmacokinetic studies have shed light on the compound's metabolic stability and bioavailability. Researchers have identified specific metabolic pathways that affect the compound's clearance rate, providing valuable insights for future structural modifications aimed at improving its drug-like properties. These studies have been particularly important in the context of central nervous system (CNS) drug development, where blood-brain barrier penetration is a critical consideration.

The safety profile of [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol has also been investigated in recent preclinical studies. While the compound itself shows relatively low toxicity in standard assays, researchers have noted that certain derivatives may require careful optimization to minimize off-target effects. These findings underscore the importance of continued structure-activity relationship studies to maximize therapeutic potential while maintaining safety.

Looking forward, the unique chemical properties of this compound continue to inspire innovative research directions. Several pharmaceutical companies have included derivatives of [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol in their drug discovery pipelines, particularly for targets where traditional scaffolds have shown limitations. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important focus of medicinal chemistry research in the coming years.

In conclusion, [1-(4-Chlorophenyl)-3,3-difluorocyclobutyl]methanol (CAS: 1431983-73-1) represents a promising scaffold in modern drug discovery. The recent advances in its synthesis, biological evaluation, and potential therapeutic applications demonstrate its value as a versatile building block for medicinal chemistry. As research continues to uncover new aspects of its pharmacological potential, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.